Cas no 93903-48-1 ( )

• Product Name: &nbsp
• CAS No: 93903-48-1
• MF: C₁₈H₂₀O₃
• MW: 284.349605560303
• CID: 1000375
• PubChem ID: 351886
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• propan-2-yl 2-(4-phenylphenoxy)propanoate
• Oprea1_754631
• 93903-48-1
• NSC523931
• DTXSID00326095
• NSC-523931
•  

• Inchi： 1S/C18H20O3/c1-13(2)20-18(19)14(3)21-17-11-9-16(10-12-17)15-7-5-4-6-8-15/h4-14H,1-3H3
• InChI Key： XVNGFFLLEYHNRE-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C1C=CC=CC=1)C(C)C(=O)OC(C)C

Computed Properties

• Exact Mass: 284.14124450g/mol
• Monoisotopic Mass: 284.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 2-phenoxypropionic acid esters